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Compound of Interest

Compound Name: Rhenium fluoride

CAS No.: 149852-31-3

Cat. No.: B132873

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common synthesis methods for two key

rhenium fluorides: rhenium hexafluoride (ReF₆) and rhenium heptafluoride (ReF₇). The

information presented is intended to assist researchers in selecting the most appropriate

synthetic route based on available resources, desired purity, and scale.

Comparison of Rhenium Fluoride Synthesis Methods
The following table summarizes the key quantitative parameters for the synthesis of ReF₆ and

ReF₇ via different reported methods.
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gas at

elevated

temperat
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ns.[2]
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Reductio
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material.

[3]
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[4]

Experimental Protocols and Workflows
Detailed methodologies for the key synthesis routes are provided below, accompanied by

workflow diagrams generated using Graphviz.

Synthesis of Rhenium Heptafluoride (ReF₇) by Direct
Fluorination
This method is the most common and high-yielding route to ReF₇.

Experimental Protocol:

Place rhenium metal powder in a nickel or Monel reactor.

Evacuate the reactor and then introduce fluorine gas.

Heat the reactor to 400 °C.[2]

Maintain the pressure between 2 and 5 atmospheres by controlling the fluorine gas flow.[1]

After the reaction is complete, cool the reactor and carefully passivate the excess fluorine.
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The product, ReF₇, is collected as a yellow solid.[2] Purification can be achieved by vacuum

sublimation.[1]

Reaction: 2 Re + 7 F₂ → 2 ReF₇[2]

Workflow for Direct Fluorination of Rhenium to ReF₇

Place Rhenium Powder
in Ni/Monel Reactor

Evacuate and
Introduce F₂ Gas

Heat to 400°C

Maintain Pressure
(2-5 atm)

Cool and Passivate

Collect ReF₇ Product

Click to download full resolution via product page

Workflow for Direct Fluorination of Rhenium to ReF₇

Synthesis of Rhenium Hexafluoride (ReF₆) by Reduction
of ReF₇
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This method produces ReF₆ by reacting the heptafluoride with rhenium metal.

Experimental Protocol:

Load rhenium heptafluoride (ReF₇) and additional rhenium metal into a pressure vessel.

Seal the vessel and heat it to 300 °C.[3]

The reaction proceeds to form rhenium hexafluoride (ReF₆).

After cooling, the ReF₆ product, a liquid at room temperature, can be isolated.[3]

Reaction: 6 ReF₇ + Re → 7 ReF₆[3]

Workflow for ReF₆ Synthesis by ReF₇ Reduction

Load ReF₇ and Re Metal
into Pressure Vessel

Seal and Heat
to 300°C

Reaction to Form ReF₆

Cool and Isolate
Liquid ReF₆

Click to download full resolution via product page

Workflow for ReF₆ Synthesis by ReF₇ Reduction

Two-Step Synthesis of Rhenium Hexafluoride (ReF₆)
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This approach involves an initial fluorination to a mixture of rhenium fluorides, followed by a

reduction step to obtain ReF₆.

Experimental Protocol:

Step 1: Fluorination of Rhenium

Place 5g of rhenium powder in a reactor.

Introduce nitrogen trifluoride (NF₃) gas at a flow rate of 20-30 h⁻¹.

Heat the reactor to 400-430 °C and maintain a pressure of 0.15-0.2 MPa.

The product, a mixture of ReF₆ and ReF₇, is collected in a condenser and liquefied.[4]

Step 2: Reduction of the Fluoride Mixture

Heat the collected solid mixture to sublimate it into a mixed gas.

Introduce the mixed gas into a second reactor containing 10g of rhenium powder at a flow

rate of 5-10 h⁻¹.

Maintain the reaction temperature at 100-120 °C and the pressure at 0.1-0.3 MPa.

The final product, ReF₆, is collected in a second condenser with a reported purity of 91.2

wt%.[4]
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Two-Step Synthesis of ReF₆

Step 1: Fluorination

Step 2: Reduction
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Collect Mixed ReF₆/ReF₇

in Condenser 1

Sublimate Mixed Fluorides

Transfer of Mixture

React with Re Powder
in Reactor 2

(100-120°C, 0.1-0.3 MPa)

Collect Pure ReF₆
in Condenser 2
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Two-Step Synthesis of ReF₆
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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